rac-(3R,4R)-1-[(tert-butoxy)carbonyl]-3-(methoxycarbonyl)piperidine-4-carboxylicacid,cis

• Molecular Formula: C13H21NO6
• Molecular Weight: 287.31 g/mol
• IUPAC Name: (3S,4S)-3-methoxycarbonyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C13H21NO6/c1-13(2,3)20-12(18)14-6-5-8(10(15)16)9(7-14)11(17)19-4/h8-9H,5-7H2,1-4H3,(H,15,16)/t8-,9+/m0/s1
• InChI Key: HFUXBOSHCXIUCT-DTWKUNHWSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@@H]([C@@H](C1)C(=O)OC)C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)C(=O)OC)C(=O)O

Description

rac-(3R,4R)-1-[(tert-butoxy)carbonyl]-3-(methoxycarbonyl)piperidine-4-carboxylicacid,cis is a complex organic compound that features a piperidine ring substituted with tert-butoxycarbonyl and methoxycarbonyl groups

Preparation Methods

. The specific reaction conditions and reagents used in the synthesis can vary, but common methods include the use of tert-butyl esters and appropriate catalysts to facilitate the reaction.

Chemical Reactions Analysis

rac-(3R,4R)-1-[(tert-butoxy)carbonyl]-3-(methoxycarbonyl)piperidine-4-carboxylicacid,cis can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. The tert-butoxycarbonyl group is known for its unique reactivity pattern, which can influence the types of reactions the compound undergoes . Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

This compound has a wide range of applications in scientific research. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it can be used in the development of pharmaceuticals and as a tool for studying biological processes. The unique structural properties of the compound make it valuable for various industrial applications, including the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of rac-(3R,4R)-1-[(tert-butoxy)carbonyl]-3-(methoxycarbonyl)piperidine-4-carboxylicacid,cis involves its interaction with specific molecular targets and pathways. The tert-butoxycarbonyl group can influence the compound’s reactivity and interactions with other molecules, which can affect its biological activity. The exact molecular targets and pathways involved can vary depending on the specific application and context in which the compound is used .

Comparison with Similar Compounds

rac-(3R,4R)-1-[(tert-butoxy)carbonyl]-3-(methoxycarbonyl)piperidine-4-carboxylicacid,cis can be compared with other similar compounds that feature piperidine rings and similar substituents. Some similar compounds include those with different protecting groups or variations in the substitution pattern on the piperidine ring. The unique reactivity and structural properties of this compound make it distinct from these other compounds, offering specific advantages in certain applications .